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Compound of Interest

Compound Name:
Heptadecan-9-yl 10-

bromodecanoate

Cat. No.: B15548615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed examination of the chemical properties of Heptadecan-9-yl
10-bromodecanoate, a compound of interest in various research and development

applications. The focus of this guide is to present its core molecular characteristics, specifically

its molecular formula and weight.

Core Molecular Data
The fundamental chemical attributes of Heptadecan-9-yl 10-bromodecanoate are

summarized in the table below. This data is essential for experimental design, stoichiometric

calculations, and analytical interpretations.

Parameter Value Reference

Molecular Formula C27H53BrO2 [1]

Molecular Weight 489.61 g/mol [1]

CAS Number 2761458-99-3 [1]
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The determination of the molecular formula and weight is typically achieved through a

combination of mass spectrometry and elemental analysis.

Mass Spectrometry Protocol:

Sample Preparation: A dilute solution of Heptadecan-9-yl 10-bromodecanoate is prepared

in a suitable volatile solvent (e.g., methanol or acetonitrile).

Ionization: The sample is introduced into a mass spectrometer and ionized, commonly using

electrospray ionization (ESI) or matrix-assisted laser desorption/ionization (MALDI).

Mass Analysis: The mass-to-charge ratio (m/z) of the resulting ions is measured. The

molecular ion peak will correspond to the molecular weight of the compound. High-resolution

mass spectrometry can provide the exact mass, which helps in confirming the elemental

composition.

Data Analysis: The resulting mass spectrum is analyzed to identify the molecular ion and any

fragmentation patterns, which can further elucidate the structure of the molecule.

Elemental Analysis Protocol:

Combustion: A precisely weighed sample of the compound is combusted in a furnace in the

presence of excess oxygen.

Gas Separation: The combustion products (CO2, H2O, etc.) are passed through a series of

absorbent traps or a gas chromatography column to separate them.

Detection: The amount of each gas is quantified using a thermal conductivity detector or

other suitable detectors.

Calculation: From the masses of the combustion products, the percentage composition of

each element (carbon, hydrogen, oxygen) in the original sample is calculated. The

percentage of bromine is often determined by other methods such as titration. This elemental

composition is then used to determine the empirical formula, which, in conjunction with the

molecular weight from mass spectrometry, gives the molecular formula.

Logical Relationship Diagram
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The following diagram illustrates the logical workflow for determining the key molecular

properties of a chemical compound like Heptadecan-9-yl 10-bromodecanoate.
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Caption: Workflow for determining molecular properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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